Flexible waste management system for the future application of MA P&T technology to the current high-level liquid waste
Journal of Nuclear Science and Technology Pub Date: 2023-07-06 DOI: 10.1080/00223131.2023.2226673
Abstract
ABSTRACTThe flexible waste management (FWM) system has been proposed in order to apply the partitioning and transmutation (P&T) technology for minor actinides (MA) to the current high-level liquid waste (HLLW). This system consists of HLLW calcination to produce easy-to-dissolve granule; its temporary storage is required until the P&T technology deployment and re-dissolution of the granule to remove MA from HLLW after the future P&T technology deployment. The fundamental experiments were conducted to clarify the applicability of FWM system to the current HLLW, and the results indicate the technological validity of the system. The evaluations were carried out for the reduction of storage amount, potential radiotoxicity, and repository area of high-level waste.Recommended Literature
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